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Compound of Interest

Compound Name: D-erythro-Sphingosine-13C2,D2

Cat. No.: B10782803

An In-depth Technical Guide to D-erythro-
Sphingosine-**Cz2,D:2

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical structure, properties, and
applications of D-erythro-Sphingosine-13C2,D2, an isotopically labeled sphingolipid crucial for
precise and accurate quantification of its endogenous counterpart, D-erythro-sphingosine, in
complex biological matrices.

Chemical Structure and Properties

D-erythro-Sphingosine-13C2,D: is a synthetic, stable isotope-labeled version of D-erythro-
sphingosine, a fundamental backbone of sphingolipids. The labeling with two carbon-13 (*3C)
atoms and two deuterium (D) atoms provides a distinct mass shift, enabling its use as an
internal standard in mass spectrometry-based analytical methods.

IUPAC Name: (2S,3R,4E)-2-amino-4-octadecene-1,1-dideuterio-1,2-13C2-1,3-diol[1]
Chemical Formula: C16[*3C]2H35D2NO2[2]

Molecular Structure:
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The structure of D-erythro-Sphingosine-13Cz2,Dz is identical to that of D-erythro-sphingosine,
with the exception of the isotopic labeling at the C1 and C2 positions of the sphingoid base.

Physicochemical Properties

The following table summarizes the key physicochemical properties of D-erythro-Sphingosine-
13C2,D2. Data for the unlabeled D-erythro-sphingosine is also provided for comparison, as
specific experimental data for the labeled compound is limited. The isotopic labeling results in a

negligible difference in most physicochemical properties other than molecular weight.

D-erythro-
. . D-erythro-
Property Sphingosine- ; . Reference
Sphingosine
13C2,D2
Molecular Weight 303.5 g/mol [2] 299.49 g/mol [3]
Monoisotopic Mass 303.301692586 Da 299.297729526 Da [1]
Physical State Solid Powder Solid [2]
Not explicitly reported;
Melting Point expected to be similar ~ 74.2-78.1 °C [4]
to the unlabeled form.
Not explicitly reported;
. ) PICEY p- ) 440.8°C (rough
Boiling Point expected to be similar ] [4]
estimate)
to the unlabeled form.
Soluble in chloroform
(1 mg/mL), methanol
N Soluble in chloroform (1 mg/mL), and
Solubility
and methanol.[2] DMSO (10 mg/mL).
Insoluble in water.[3]
[5]
Not explicitly reported;
PACTY p_ _ 11.80 + 0.45
pKa expected to be similar ) [4]
(Predicted)
to the unlabeled form.
Storage Temperature -20°C -20°C [3114]
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Role in Sphingolipid Metabolism and Signaling

D-erythro-sphingosine is a central molecule in sphingolipid metabolism. It is primarily formed
from the breakdown of ceramide by ceramidases.[6] Sphingosine can then be phosphorylated
by sphingosine kinases (SPHK1 and SPHK2) to form sphingosine-1-phosphate (S1P), a potent

signaling molecule.[2][6]

Sphingolipid Metabolism Pathway

The following diagram illustrates the central role of sphingosine in the sphingolipid metabolic

pathway.
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Caption: Simplified overview of the sphingolipid metabolic pathway.
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Sphingosine-1-Phosphate (S1P) Signaling

S1P, derived from sphingosine, is a critical signaling molecule that regulates a multitude of
cellular processes, including cell growth, survival, migration, and angiogenesis, by binding to a

family of five G protein-coupled receptors (S1PR1-s5).
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Caption: Overview of the S1P signaling pathway.

Ceramide-Mediated Apoptosis
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In contrast to the pro-survival role of S1P, both ceramide and sphingosine can act as pro-
apoptotic signaling molecules. An increase in the intracellular levels of ceramide and
sphingosine can trigger programmed cell death through various downstream pathways.
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Caption: Ceramide and sphingosine in apoptosis signaling.

Application as an Internal Standard in Mass
Spectrometry

The primary application of D-erythro-Sphingosine-13C2,D: is as an internal standard for the
accurate quantification of endogenous D-erythro-sphingosine in biological samples using liquid

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b10782803?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10782803?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

chromatography-tandem mass spectrometry (LC-MS/MS). Its near-identical chemical and
physical properties to the analyte ensure that it behaves similarly during sample extraction,
chromatographic separation, and ionization, thus correcting for variations in these steps.

Experimental Workflow

The following diagram outlines a typical experimental workflow for the quantification of
sphingosine using D-erythro-Sphingosine-13C2,D2 as an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10782803#chemical-structure-and-properties-of-d-
erythro-sphingosine-13c2-d2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/45040415
https://pubchem.ncbi.nlm.nih.gov/compound/45040415
https://www.caymanchem.com/product/27875/sphingosine-13c2-d2-d18-1
https://www.sigmaaldrich.com/US/en/product/mm/567726
https://pmc.ncbi.nlm.nih.gov/articles/PMC9265592/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9265592/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1262764.htm
https://www.researchgate.net/figure/Schematic-diagram-of-S1P-signaling-pathway_fig1_384847239
https://www.benchchem.com/product/b10782803#chemical-structure-and-properties-of-d-erythro-sphingosine-13c2-d2
https://www.benchchem.com/product/b10782803#chemical-structure-and-properties-of-d-erythro-sphingosine-13c2-d2
https://www.benchchem.com/product/b10782803#chemical-structure-and-properties-of-d-erythro-sphingosine-13c2-d2
https://www.benchchem.com/product/b10782803#chemical-structure-and-properties-of-d-erythro-sphingosine-13c2-d2
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10782803?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10782803?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

